4-(6-Aminopyridin-3-yl)benzaldehyde, 95%

• IUPAC Name: 4-(6-aminopyridin-3-yl)benzaldehyde
• InChI: InChI=1S/C12H10N2O/c13-12-6-5-11(7-14-12)10-3-1-9(8-15)2-4-10/h1-8H,(H2,13,14)
• InChI Key: DMMMBJMESXWDRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)C2=CN=C(C=C2)N
• Molecular Formula: C12H10N2O
• Molecular Weight: 198.22 g/mol

Description

4-(6-Aminopyridin-3-yl)benzaldehyde (4-APBA) is an organic compound used in various scientific research applications. It is a white solid with a melting point of 92-93°C and a boiling point of about 250°C. 4-APBA has a molecular weight of 177.20 g/mol and a molecular formula of C9H9NO2. It is a colorless liquid with a pungent odor. 4-APBA is miscible with water, ethanol, and acetone.

Mechanism of Action

The mechanism of action of 4-(6-Aminopyridin-3-yl)benzaldehyde, 95% is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are molecules that play an important role in inflammation and pain. By inhibiting COX-2, 4-(6-Aminopyridin-3-yl)benzaldehyde, 95% may reduce inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(6-Aminopyridin-3-yl)benzaldehyde, 95% are not yet fully understood. However, it is believed to have anti-inflammatory and analgesic effects. Additionally, 4-(6-Aminopyridin-3-yl)benzaldehyde, 95% has been shown to inhibit the growth of certain cancer cells in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(6-Aminopyridin-3-yl)benzaldehyde, 95% in laboratory experiments include its low cost, ease of synthesis, and wide range of applications. However, there are some limitations to its use. For example, 4-(6-Aminopyridin-3-yl)benzaldehyde, 95% is a toxic compound and should be handled with care. Additionally, it is not suitable for use in humans due to its toxicity.

Future Directions

There are many potential future directions for research on 4-(6-Aminopyridin-3-yl)benzaldehyde, 95%. One area of research is to further investigate its mechanism of action and the biochemical and physiological effects it has on cells. Additionally, further research could be done to explore its potential applications in the synthesis of drugs and organic light-emitting diodes. Finally, research could be done to reduce the toxicity of 4-(6-Aminopyridin-3-yl)benzaldehyde, 95% in order to make it suitable for use in humans.

Synthesis Methods

4-(6-Aminopyridin-3-yl)benzaldehyde, 95% is most commonly synthesized using the Knoevenagel condensation reaction. This reaction involves the condensation of a carbonyl compound with an amine in the presence of an acid catalyst. In this case, the carbonyl compound is benzaldehyde and the amine is 6-amino-3-pyridine. The reaction is carried out in the presence of an acid catalyst such as sulfuric acid or hydrochloric acid.

Scientific Research Applications

4-(6-Aminopyridin-3-yl)benzaldehyde, 95% has a wide range of scientific applications. It has been used in the synthesis of heterocyclic compounds, such as pyrrolidines, piperidines, and indoles. It has also been used in the synthesis of drugs, such as anti-cancer agents and anti-inflammatory agents. Additionally, 4-(6-Aminopyridin-3-yl)benzaldehyde, 95% has been used in the synthesis of organic light-emitting diodes (OLEDs).